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Compound of Interest

Compound Name: 4,9-Anhydrotetrodotoxin

Cat. No.: B10788141 Get Quote

Essential Safety and Handling Guide for 4,9-
Anhydrotetrodotoxin
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling 4,9-Anhydrotetrodotoxin. The following procedures for

personal protective equipment (PPE), handling, and disposal are based on best practices for

potent neurotoxins and information available for the closely related compound, Tetrodotoxin,

due to a lack of specific safety data sheets for 4,9-Anhydrotetrodotoxin.[1]

Compound Data
Property Value

Molecular Weight 301.25 g/mol [2][3][4]

Formula C₁₁H₁₅N₃O₇[2][3][4]

Appearance Clear film[4]

Solubility Water: 1 mg/ml, Ethanol: 5 mg/ml[2][4]

Storage Store at -20°C under an inert atmosphere.[2][4]

Purity ≥98%[2][3][4]
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When handling 4,9-Anhydrotetrodotoxin, a comprehensive PPE strategy is crucial to prevent

exposure through inhalation, skin contact, or accidental ingestion.[5] The following table

outlines the recommended PPE.

Body Part Equipment Standard/Specification

Hands
Chemical-resistant gloves

(e.g., nitrile)

Inspected prior to use; use

proper removal technique.[5]

Eyes/Face Safety glasses and face shield

Use equipment tested and

approved under appropriate

government standards such as

NIOSH (US) or EN 166 (EU).

[1]

Respiratory Respirator

Required when handling

powders or creating aerosols.

[1] A surgical N-95 respirator is

recommended for both

respiratory and splash

protection.[5]

Body Protective gown/lab coat

Gowns made of proven

resistant materials are

recommended.[5]

Operational Plan: Handling Procedures
Preparation and Handling:

Controlled Environment: All work with 4,9-Anhydrotetrodotoxin should be conducted in a

designated area, such as a chemical fume hood or a Class II Biosafety Cabinet, to minimize

inhalation exposure.[5]

Personal Hygiene: Avoid contact with skin, eyes, and clothing.[1] Do not eat, drink, or smoke

in the laboratory area.[1] Wash hands thoroughly after handling.[1]
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Solution Preparation: For maximum product recovery, centrifuge the original vial before

removing the cap.[4] When preparing solutions, add the solvent slowly to the vial to avoid

aerosolization.

Avoid Incompatibilities: Keep away from strong oxidizing agents.[1]

In Case of Exposure or Spill:

Skin Contact: Immediately wash off with soap and plenty of water. Seek immediate medical

attention.[1]

Eye Contact: Flush eyes with water as a precaution.[1]

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[1]

Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water

and consult a physician immediately.[1]

Spill: Evacuate personnel to a safe area. Wear respiratory protection.[1] Soak up the spill

with an inert absorbent material and place it in a suitable, closed container for disposal as

hazardous waste.[1]

Disposal Plan
All waste containing 4,9-Anhydrotetrodotoxin must be treated as hazardous waste.

Waste Categories and Disposal Procedures:
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Waste Type Disposal Method

Unused Product/Surplus Material

Offer to a licensed professional waste disposal

company. The material may be dissolved or

mixed with a combustible solvent and burned in

a chemical incinerator equipped with an

afterburner and scrubber.[1]

Contaminated Labware (e.g., vials, pipette tips)
Dispose of as unused product in a designated

hazardous waste container.[1]

Contaminated PPE (e.g., gloves, gowns)

Dispose of in accordance with applicable laws

and good laboratory practices in a designated

hazardous waste container.[1]

Spill Cleanup Material
Collect in a suitable, closed container and

dispose of as hazardous waste.[1]
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Caption: Workflow for safe handling of 4,9-Anhydrotetrodotoxin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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